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Compound of Interest

(S)-3-Phosphoglyceric acid-
13C3sodium

Cat. No.: B13415046

Compound Name:

Essential Safety and Handling Guide for (S)-3-
Phosphoglyceric acid-13C3sodium

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of (S)-3-Phosphoglyceric acid-13C3sodium, tailored for researchers, scientists, and
drug development professionals. The information is based on the safety data for the structurally
analogous compound, D-(-)-3-Phosphoglyceric acid disodium salt.

Hazard Identification and Personal Protective
Equipment (PPE)

(S)-3-Phosphoglyceric acid-13C3sodium is classified as a hazardous substance that can
cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] One
safety data sheet also indicates that it may cause damage to the eyes and central nervous
system upon a single exposure.[2] Therefore, adherence to strict safety protocols and the use
of appropriate personal protective equipment are mandatory.

Recommended Personal Protective Equipment
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PPE Category

Item

Specification

Eye and Face Protection

Safety glasses with side-

shields or goggles

Must be worn at all times when
handling the compound. A face
shield may be necessary for

splash-prone procedures.

Skin Protection

Chemical-resistant gloves

Nitrile, neoprene, or other
suitable material. Inspect
gloves for integrity before each

use.

Laboratory coat

Fully buttoned, with long

sleeves.

Respiratory Protection

NIOSH-approved respirator

Required when handling large
quantities, if dust is generated,

or in poorly ventilated areas.

Operational and Handling Protocols

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

e The recommended storage temperature is -20°C.[2]

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

» Avoid contact with skin and eyes.[4] In case of accidental contact, immediately flush the

affected area with copious amounts of water.[2][5]

¢ Do not eat, drink, or smoke in the laboratory.
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e Wash hands thoroughly after handling the compound.[2]

Experimental Workflow Diagram

Workflow for Handling (S)-3-Phosphoglyceric acid-13C3sodium

(Receiving and Inspectior)

Storage
(-20°C, Dry, Well-ventilated)

Preparation and Weighing
(In Fume Hood)

(Decontamination of EquipmenD

Waste Disposal
(Follow Institutional Guidelines)

Click to download full resolution via product page
Caption: Workflow for Handling (S)-3-Phosphoglyceric acid-13C3sodium.

Disposal Plan

Dispose of (S)-3-Phosphoglyceric acid-13C3sodium and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations.[2][4] It is
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crucial to consult your institution's environmental health and safety (EHS) office for specific
disposal guidelines. Do not dispose of the chemical down the drain or in regular trash.

Emergency Procedures
Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable decontaminating agent.
First Aid:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[2][5]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[2]

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Phosphoglyceric acid-13C3sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13415046#personal-protective-equipment-for-
handling-s-3-phosphoglyceric-acid-13c3sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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